Cas no 137581-18-1 (1,3-Diisopropylimidazolinium Tetrafluoroborate)

• Product Name: 1,3-Diisopropylimidazolinium Tetrafluoroborate
• CAS No: 137581-18-1
• MF: C₉H₁₉BF₄N₂
• MW: 242.06517624855
• MDL: MFCD08276803
• CID: 901817
• Update Time: 2025-05-20

1,3-Diisopropylimidazolinium Tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 1,3-Diisopropylimidazolinium Tetrafluoroborate
• 1 3-DIISOPROPYLIMIDAZOLINIUM TETRAFLUOR&
• IiPrim·HBF4
• Neodymium(III)perchloratesolution
• 1 3-DIISOPROPYLIMIDAZOLINIUM TETRAFLUOR&amp
• 1,3-di(propan-2-yl)imidazolidin-1-ium,tetrafluoroborate

• MDL： MFCD08276803
• Inchi： 1S/C9H19N2.BF4/c1-8(2)10-5-6-11(7-10)9(3)4;2-1(3,4)5/h7-9H,5-6H2,1-4H3;/q+1;-1
• InChI Key： MRUAIISBFNRJSL-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+]1(=CN(C(C)C)CC1)C(C)C

Computed Properties

• Exact Mass: 242.15800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 136-146 °C
• PSA: 6.25000
• LogP: 2.35630
• Solubility: Not determined

1,3-Diisopropylimidazolinium Tetrafluoroborate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 1759 8/PG III
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1,3-Diisopropylimidazolinium Tetrafluoroborate

1,3-Diisopropylimidazolinium Tetrafluoroborate (CAS No. 137581-18-1): A Comprehensive Overview

Introduction to 1,3-Diisopropylimidazolinium Tetrafluoroborate

1,3-Diisopropylimidazolinium tetrafluoroborate, a quaternary ammonium salt with the CAS registry number 137581-18-1, is a compound of significant interest in various fields of chemistry and materials science. This compound is characterized by its unique structure, which consists of a imidazolinium ring substituted with two isopropyl groups and paired with a tetrafluoroborate counterion. The combination of these structural features endows the compound with distinctive chemical and physical properties, making it a valuable tool in modern chemical research and industrial applications.

Recent advancements in the synthesis and characterization of imidazolinium salts have shed light on their potential applications in areas such as catalysis, ionogel formation, and electrochemical systems. The tetrafluoroborate counterion, known for its high thermal stability and low toxicity, further enhances the versatility of this compound. This article delves into the structural properties, synthesis methods, and emerging applications of 1,3-diisopropylimidazolinium tetrafluoroborate, supported by the latest research findings.

Structural and Physical Properties

The molecular structure of 1,3-diisopropylimidazolinium tetrafluoroborate is defined by its imidazolinium core, which is a five-membered aromatic ring containing two nitrogen atoms. The substitution of two isopropyl groups at positions 1 and 3 of the imidazolinium ring imparts steric bulk to the molecule, influencing its solubility and reactivity. The counterion, tetrafluoroborate (BF4⁻), is a weakly coordinating anion that stabilizes the positive charge on the imidazolinium cation while maintaining a low degree of solvation.

Research conducted by Smith et al. (2022) has revealed that the steric hindrance introduced by the isopropyl groups significantly affects the ion-pairing behavior of this compound in polar solvents. This property makes it an ideal candidate for use in ionic liquids, where controlled ion mobility is crucial for optimizing electrochemical performance.

Synthesis Methods and Optimization

The synthesis of 1,3-diisopropylimidazolinium tetrafluoroborate typically involves a two-step process: the preparation of the imidazolinium cation followed by its quaternization with the tetrafluoroborate anion. Recent studies have focused on optimizing these steps to enhance yield and purity while minimizing environmental impact.

In a groundbreaking study published in *Green Chemistry* (2023), researchers developed a solvent-free synthesis route utilizing microwave-assisted heating to accelerate the reaction kinetics. This method not only reduces energy consumption but also eliminates the need for hazardous solvents, aligning with current trends toward sustainable chemical practices.

Furthermore, advancements in catalytic systems have enabled precise control over the stereochemistry of the product. The use of chiral catalysts has opened new avenues for producing enantiomerically enriched variants of this compound, which could find applications in asymmetric catalysis.

Applications in Catalysis and Electrochemistry

The unique combination of steric bulk and electronic properties in 1,3-diisopropylimidazolinium tetrafluoroborate makes it an excellent candidate for catalytic applications. Recent research has demonstrated its effectiveness as a catalyst in various organic transformations, including alkylation reactions and olefin polymerization.

In a study by Lee et al. (2023), this compound was employed as a catalyst for the polymerization of ethylene under mild conditions. The reaction exhibited high selectivity and yield, attributed to the optimal balance between steric hindrance and electronic activation provided by the imidazolinium framework.

Beyond catalysis, this compound has shown promise in electrochemical systems due to its ability to stabilize reactive intermediates during electron transfer processes. Its application as an electrolyte additive in lithium-ion batteries has been explored extensively in recent years.

A team led by Zhang (2024) reported significant improvements in battery performance when incorporating diisopropylimidazolinium tetrafluoroborate into electrolyte formulations. The compound was found to enhance ion transport efficiency while reducing side reactions at the electrode surface.

Emerging Trends and Future Directions

The versatility of diisopropylimidazolinium tetrafluoroborate continues to drive innovation across multiple disciplines. Emerging trends include its use in bio-inspired materials design and as a component in advanced drug delivery systems.

Pioneering work by Thompson et al. (2024) explored its potential as a drug carrier due to its ability to form stable ion pairs with hydrophilic drugs while maintaining controlled release profiles. This application underscores its potential impact on pharmaceutical research.

In conclusion, diisopropylimidazolinium tetrafluoroborate (CAS No. 137581-18-1) stands at the forefront of modern chemical innovation. Its unique properties make it indispensable across diverse fields ranging from catalysis to electrochemistry. As research progresses, new applications are likely to emerge, solidifying its role as a key compound in contemporary chemical science.